Cas no 937597-59-6 (2-(butylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(butylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 937597-59-6
• MF: C₉H₁₁F₃N₂O₂S
• MW: 268.256051301956
• MDL: MFCD08558213
• CID: 3060122
• PubChem ID: 19616611
• Update Time: 2025-04-21

2-(butylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Butylamino)-4-(trifluoromethyl)thiazole-5-carboxylic acid
• 2-(butylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• MMB59759
• 2-(Butylamino)-4-(trifluoromethyl)thiazole-5-carboxylicacid
• AKOS000313478
• STK350745
• MFCD08558213
• BBL040593
• EN300-92810
• 937597-59-6

• MDL： MFCD08558213
• Inchi： 1S/C9H11F3N2O2S/c1-2-3-4-13-8-14-6(9(10,11)12)5(17-8)7(15)16/h2-4H2,1H3,(H,13,14)(H,15,16)
• InChI Key： JGOHIIAYFYGFHL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(F)(F)F)N=C1NCCCC

Computed Properties

• Exact Mass: 268.04933326Da
• Monoisotopic Mass: 268.04933326Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.5Ų